4-Oxo-4-(2,3,4-trimethoxy-phenyl)-butyric acid methyl ester
Cat. No. B8522171
M. Wt: 282.29 g/mol
InChI Key: ICHBIWFQMJITTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429681B2
Procedure details
5.95 g of sodium hydroxide was dissolved in 200 mL of methanol in a 500 mL round bottom flask. The reaction mixture was cooled to room temperature and 55 (6.78 g, 22.90 mmol) was added followed by 20 mL of water and 100 mL of methanol and the reaction mixture was refluxed for 30 min. The solvent was evaporated under reduced pressure and the reaction mixture was neutralized with dilute hydrochloric acid and the reaction mixture was extracted with ether (100×3) and the combined organic phases were washed with water and dried over sodium sulfate and solvent evaporated under reduced pressure. The crude product was purified by column chromatography (20:80 EtOAc:Hexanes) to yield 5.43 g of 56 as tan colored solid (94%).
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].C[O:4][C:5](=[O:22])[CH2:6][CH2:7][C:8](=[O:21])[C:9]1[CH:14]=[CH:13][C:12]([O:15][CH3:16])=[C:11]([O:17][CH3:18])[C:10]=1[O:19][CH3:20].O>CO>[O:21]=[C:8]([C:9]1[CH:14]=[CH:13][C:12]([O:15][CH3:16])=[C:11]([O:17][CH3:18])[C:10]=1[O:19][CH3:20])[CH2:7][CH2:6][C:5]([OH:22])=[O:4] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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5.95 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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6.78 g
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Type
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reactant
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Smiles
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COC(CCC(C1=C(C(=C(C=C1)OC)OC)OC)=O)=O
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Step Three
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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O
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Step Four
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was refluxed for 30 min
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction mixture was extracted with ether (100×3)
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WASH
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Type
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WASH
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Details
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the combined organic phases were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate and solvent
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by column chromatography (20:80 EtOAc:Hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CCC(=O)O)C1=C(C(=C(C=C1)OC)OC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.43 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
